Cas no 1849119-77-2 (3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)-)

• Product Name: 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)-
• CAS No: 1849119-77-2
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5275978
• Update Time: 2025-07-09

3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)-

• Inchi： 1S/C10H20N2O/c1-8-3-2-4-12(7-8)9-5-11-6-10(9)13/h8-11,13H,2-7H2,1H3/t8?,9-,10-/m1/s1
• InChI Key： LHECYNMCERFUHU-VXRWAFEHSA-N
• SMILES： N1C[C@@H](N2CCCC(C)C2)[C@H](O)C1

Additional information on 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)-

Comprehensive Overview of 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)- (CAS No. 1849119-77-2)

The compound 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)- (CAS No. 1849119-77-2) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry, marked by the (3R,4R) configuration, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its structural versatility and applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key features of 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)- is its incorporation of both pyrrolidine and piperidine moieties. These heterocyclic structures are prevalent in many FDA-approved drugs, underscoring the compound's relevance in medicinal chemistry. The 3-methyl-1-piperidinyl group enhances its lipophilicity, which can improve membrane permeability—a critical factor in central nervous system (CNS) drug development. This property aligns with current trends in addressing neurodegenerative diseases like Alzheimer's and Parkinson's, where blood-brain barrier penetration is a major challenge.

In recent years, the demand for chiral building blocks like (3R,4R)-3-Pyrrolidinol has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Asymmetric catalysis and green chemistry are hot topics in organic synthesis, and this compound's stereospecificity positions it as a candidate for sustainable manufacturing processes. Additionally, its potential role in creating G protein-coupled receptor (GPCR) modulators has attracted attention, given the therapeutic importance of GPCRs in treating conditions such as diabetes and hypertension.

The synthesis and characterization of CAS No. 1849119-77-2 often involve advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stereochemical integrity, which are essential for reproducible research outcomes. Laboratories specializing in custom synthesis frequently list this compound in their catalogs, catering to the growing need for high-quality chiral intermediates.

From a commercial perspective, 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)- is part of a broader market for fine chemicals used in preclinical studies. Its applications extend beyond pharmaceuticals to agrochemicals and material science, where heterocyclic compounds play a pivotal role. As the industry shifts toward personalized medicine, the demand for structurally diverse and functionally rich molecules like this one is expected to rise.

In summary, 3-Pyrrolidinol, 4-(3-methyl-1-piperidinyl)-, (3R,4R)- (CAS No. 1849119-77-2) represents a compelling case study in modern chemical innovation. Its combination of stereochemical precision and functional group diversity makes it a standout candidate for multidisciplinary research. Whether in drug development, asymmetric synthesis, or material design, this compound exemplifies the intersection of chemistry and cutting-edge science.